N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C21H15FN2O2S/c22-15-8-10-17(11-9-15)27-13-20(25)23-16-5-3-4-14(12-16)21-24-18-6-1-2-7-19(18)26-21/h1-12H,13H2,(H,23,25)
• InChI Key: QBHSCABKUQPFJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C21H15FN2O2S
• Molecular Weight: 378.4 g/mol

Description

N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide, also known as BFA-1, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzoxazole derivatives and has been shown to have a variety of biological activities.

Scientific Research Applications

Antitumor Activity Evaluation

Compounds similar to N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide have been synthesized and evaluated for their antitumor activities. For instance, a series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been developed and tested against various human tumor cell lines. These studies have identified certain compounds with considerable anticancer activity against specific cancer cell lines, highlighting the potential of this chemical framework in developing novel anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Activity

Derivatives of N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-((4-fluorophenyl)thio)acetamide have also been explored for their anti-inflammatory properties. Research involving the synthesis of novel compounds bearing this chemical motif has shown significant anti-inflammatory activities in preclinical models. This suggests the utility of these compounds in developing new treatments for conditions characterized by inflammation (Sunder & Maleraju, 2013).

Antimicrobial and Antifungal Activities

Further investigations into the antimicrobial and antifungal properties of similar compounds have demonstrated their potential in addressing infectious diseases. Compounds within this chemical class have been synthesized and tested against various bacterial and fungal strains, showing promising results that pave the way for the development of new antimicrobial and antifungal agents (Fahim & Ismael, 2019).

Structural and Computational Analyses

The structural characterization and computational analysis of related compounds have provided insights into their chemical behavior and potential biological interactions. These studies help in understanding the molecular basis of the biological activities observed and in guiding the design of more potent derivatives for further evaluation (Liu et al., 2005).